Cas no 1261964-43-5 (3-Fluoro-4-(3-nitrophenyl)benzoic acid)
3-Fluoro-4-(3-nitrophenyl)benzoic acid is a fluorinated aromatic compound featuring a benzoic acid core substituted with a 3-nitrophenyl group at the 4-position and a fluorine atom at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (nitro and fluorine) and carboxylic acid functional groups enhances its reactivity in coupling reactions, facilitating the construction of complex molecular frameworks. Its high purity and well-defined structural characteristics ensure consistent performance in research and industrial applications, particularly in the development of bioactive compounds and advanced materials.
1261964-43-5 structure
Product Name:3-Fluoro-4-(3-nitrophenyl)benzoic acid
CAS No:1261964-43-5
MF:C13H8FNO4
MW:261.205327033997
MDL:MFCD16509419
CID:1039018
PubChem ID:53211666
Update Time:2025-06-08
3-Fluoro-4-(3-nitrophenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid
- 3-fluoro-4-(3-nitrophenyl)benzoic acid
- 2-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylicacid
- 1261964-43-5
- 2-Fluoro-3'-nitro[1,1'-biphenyl]-4-carboxylic acid
- CS-0209731
- [1,1'-Biphenyl]-4-carboxylic acid, 2-fluoro-3'-nitro-
- MFCD16509419
- DTXSID80681412
- BS-20314
- AKOS010972075
- 3-Fluoro-4-(3-nitrophenyl)benzoic acid
-
- MDL: MFCD16509419
- Inchi: 1S/C13H8FNO4/c14-12-7-9(13(16)17)4-5-11(12)8-2-1-3-10(6-8)15(18)19/h1-7H,(H,16,17)
- InChI Key: ZDRINKVDKXDKGM-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 261.044
- Monoisotopic Mass: 261.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1A^2
- XLogP3: 3
3-Fluoro-4-(3-nitrophenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115850-25g |
2-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid |
1261964-43-5 | 95% | 25g |
537.32 USD | 2021-06-17 | |
| TRC | F597273-100mg |
3-Fluoro-4-(3-nitrophenyl)benzoic acid |
1261964-43-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F597273-250mg |
3-Fluoro-4-(3-nitrophenyl)benzoic acid |
1261964-43-5 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F597273-500mg |
3-Fluoro-4-(3-nitrophenyl)benzoic acid |
1261964-43-5 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F597273-1g |
3-Fluoro-4-(3-nitrophenyl)benzoic acid |
1261964-43-5 | 1g |
$98.00 | 2023-05-18 | ||
| abcr | AB327612-1 g |
3-Fluoro-4-(3-nitrophenyl)benzoic acid; 98% |
1261964-43-5 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB327612-5 g |
3-Fluoro-4-(3-nitrophenyl)benzoic acid; 98% |
1261964-43-5 | 5g |
€348.00 | 2023-04-26 | ||
| abcr | AB327612-1g |
3-Fluoro-4-(3-nitrophenyl)benzoic acid, 98%; . |
1261964-43-5 | 98% | 1g |
€144.00 | 2025-02-17 | |
| abcr | AB327612-5g |
3-Fluoro-4-(3-nitrophenyl)benzoic acid, 98%; . |
1261964-43-5 | 98% | 5g |
€348.00 | 2025-02-17 | |
| Ambeed | A360587-25g |
2-Fluoro-3'-nitro-[1,1'-biphenyl]-4-carboxylic acid |
1261964-43-5 | 98% | 25g |
$574.0 | 2024-04-25 |
3-Fluoro-4-(3-nitrophenyl)benzoic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
1261964-43-5 (3-Fluoro-4-(3-nitrophenyl)benzoic acid) Related Products
- 103978-24-1(3-(2-fluoro-5-nitrophenyl)benzoic acid)
- 103978-33-2([1,1'-Biphenyl]-4-carboxylicacid, 2'-fluoro-5'-nitro-)
- 1261983-30-5(4-Fluoro-3-(3-nitrophenyl)benzoic acid)
- 1261962-57-5(3-(3-Fluoro-2-methylphenyl)-5-nitrobenzoic acid)
- 1261968-85-7(2-Fluoro-4-(3-nitrophenyl)benzoic acid)
- 1261970-42-6(2'-Fluoro-4'-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylic acid)
- 1261893-20-2(2-(3-fluoro-4-methylphenyl)-4-nitrobenzoic Acid)
- 1261932-51-7(2-(2-fluoro-4-methylphenyl)-4-nitrobenzoic Acid)
- 1262005-74-2(2-(3-fluoro-2-methylphenyl)-4-nitrobenzoic Acid)
- 1262005-73-1(2-(2-fluoro-5-methylphenyl)-4-nitrobenzoic Acid)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk